Cas no 61340-85-0 (Pyridine, 5-(methylsulfonyl)-2-phenyl-)

• Product Name: Pyridine, 5-(methylsulfonyl)-2-phenyl-
• CAS No: 61340-85-0
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 483293
• PubChem ID: 12301887
• Update Time: 2025-04-19

Pyridine, 5-(methylsulfonyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(methylsulfonyl)-2-phenyl-
• 5-methylsulfonyl-2-phenylpyridine
• SCHEMBL13589551
• DTXSID20486605
• 61340-85-0

• Inchi： 1S/C12H11NO2S/c1-16(14,15)11-7-8-12(13-9-11)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： DQONZIRZYKTJIA-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=C(C=C1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 47.03